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Compound of Interest

Compound Name: prim-O-Glucosylangelicain

Cat. No.: B1150786

For Researchers, Scientists, and Drug Development Professionals

Abstract

prim-O-Glucosylangelicain is a naturally occurring chromone glycoside.[1] This technical
guide synthesizes the currently available physicochemical data for prim-O-
Glucosylangelicain (CAS 85889-15-2). Despite its documented isolation and structural
elucidation, publicly accessible information regarding its specific biological activities, associated
signaling pathways, and detailed experimental protocols for bioassays is notably scarce. This
document provides a summary of its known properties and serves as a foundational resource
for researchers initiating studies on this compound.

Physicochemical Properties

The fundamental physicochemical properties of prim-O-Glucosylangelicain have been
compiled from various chemical supplier databases. These properties are essential for its
handling, formulation, and experimental design.
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Property

Value

Source(s)

CAS Number

85889-15-2

[L1E2]E31[4105]

Molecular Formula

C21H26011

[21(31[4]

Molecular Weight

454.4 g/mol

[2]

IUPAC Name

(2S)-4-hydroxy-2-(2-
hydroxypropan-2-yl)-7-
[(2R,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxymethyl]-2,3-
dihydrofuro[3,2-gJchromen-5-
one

[21(31[4]

SMILES

CC(C)
(C1CC2=C(01)C=C3C(=C20)
C(=0)C=C(03)COCAC(C(C(C(
04)C0)0)0)0)0

[2]

Physical Description

Powder

[2]

Purity

>98%

[2]

Solubility

Information not available.
General advice suggests
warming to 37°C and using an
ultrasonic bath to aid

dissolution.

[2]

Storage

Store in a sealed, cool, and dry
condition. Stock solutions can
be stored at -20°C for several

months.

[2]

Natural Source and Isolation

prim-O-Glucosylangelicain is a natural product isolated from the roots of Cimicifuga foetida L.

[1][4][6], a plant species used in traditional medicine. The structure of prim-O-
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Glucosylangelicain was established through spectroscopic and chemical methods, with its
initial characterization reported in a 1983 publication in the Chemical & Pharmaceutical
Bulletin.[1]

Biological Activity and Signaling Pathways

As of the latest available data, there is a significant lack of published research detailing the
specific biological activities of prim-O-Glucosylangelicain. While other compounds isolated
from Cimicifuga foetida have been investigated for various pharmacological effects, this
particular chromone glycoside has not been the subject of extensive biological screening or
mechanism of action studies. Therefore, no information on its associated signaling pathways
can be provided at this time.

Experimental Protocols

Due to the absence of published studies on the biological activity of prim-O-
Glucosylangelicain, specific experimental protocols for its bioassays are not available. For
researchers interested in investigating this compound, a general workflow for the isolation and
characterization of natural products is suggested below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1150786?utm_src=pdf-body
https://www.chemfaces.com/natural/prim-O-Glucosylangelicain-CFN97422.html
https://www.benchchem.com/product/b1150786?utm_src=pdf-body
https://www.benchchem.com/product/b1150786?utm_src=pdf-body
https://www.benchchem.com/product/b1150786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1. A generalized workflow for the isolation, characterization, and initial biological
screening of a natural product like prim-O-Glucosylangelicain.

Conclusion and Future Directions

prim-O-Glucosylangelicain is a well-characterized chemical entity in terms of its structure and
physicochemical properties. However, a significant knowledge gap exists regarding its
biological functions. This presents an opportunity for further research to explore its potential
pharmacological activities. Future studies could involve a broad range of in vitro and in vivo
screening assays to elucidate its bioactivity profile and to identify any potential therapeutic
applications. The detailed structural information available provides a solid foundation for such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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